2-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-ethylacetamide

• IUPAC Name: 2-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-ethylacetamide
• InChI: InChI=1S/C13H18ClNO3/c1-4-15(13(16)8-14)9-10-5-6-11(17-2)12(7-10)18-3/h5-7H,4,8-9H2,1-3H3
• InChI Key: MCJIAIWOYWHMIU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=C(C=C1)OC)OC)C(=O)CCl
• Molecular Formula: C13H18ClNO3
• Molecular Weight: 271.74 g/mol

Description

“2-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-ethylacetamide” is a chemical compound with the CAS Number: 923105-83-3. It has a molecular weight of 271.74 and its IUPAC name is 2-chloro-N-(3,4-dimethoxybenzyl)-N-ethylacetamide. It is in the form of oil.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 271.74. The physical form of the compound is oil.

Scientific Research Applications

Optical Properties and Synthesis of Chlorophyll Derivatives

Research has explored the synthesis of chlorophyll-a derivatives, focusing on the optical properties and protonation processes. These derivatives, which include modifications at the C3 position, exhibit intriguing optical properties useful for understanding photosynthetic processes and potentially for applications in photodynamic therapy and solar energy conversion (Yamamoto & Tamiaki, 2015).

Hydrolysis Products and Dye Synthesis

The hydrolysis of certain benzazolium iodides has been studied, revealing the formation of N-ethylacetamides as primary products. This research is crucial for understanding the chemical pathways in the synthesis of cyanine dyes, which are important in various technological and scientific applications (Rashkova et al., 2009).

Antimicrobial and Enzymatic Inhibition Activities

The synthesis and evaluation of certain N-substituted acetamides have shown significant antibacterial and enzyme inhibition activities. These studies highlight the potential of these compounds in developing new antimicrobial agents and understanding enzyme function in biological systems (Siddiqui et al., 2014).

Herbicide Metabolism and Toxicity Studies

Investigations into the metabolism of chloroacetamide herbicides provide insights into their biotransformation and potential toxicological effects. Understanding the metabolic pathways of these compounds in human and rat liver microsomes helps in assessing their environmental impact and safety (Coleman et al., 2000).

Pesticide Derivatives Characterization

X-ray powder diffraction has been used to characterize new derivatives of chlorophenoxyacetamide, which are potential pesticides. This research aids in the development of new agricultural chemicals with improved efficacy and safety profiles (Olszewska et al., 2009).

Mechanism of Action

Target of Action

Compounds with similar structures often interact with proteins or enzymes in the body, altering their function and leading to changes at the cellular level .

Mode of Action

It’s known that compounds with similar structures can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution . These reactions can lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

The compound’s reactions at the benzylic position could potentially affect various biochemical pathways, depending on the specific targets it interacts with .

Pharmacokinetics

Its molecular weight (27174) and physical form (oil) suggest that it may be lipophilic, which could influence its absorption and distribution in the body .

Result of Action

Its interactions with its targets and subsequent reactions could lead to various cellular responses, depending on the specific biochemical pathways affected .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as the presence of π-conjugated systems, electron-donating or electron-withdrawing substituents, and the overall geometry of the molecule play crucial roles in determining their behavior . .